2-(3-(4-methoxybenzyl)-2,4-dioxo-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)-N-phenylacetamide

• IUPAC Name: 2-[3-[(4-methoxyphenyl)methyl]-2,4-dioxopyrido[3,2-d]pyrimidin-1-yl]-N-phenylacetamide
• InChI: InChI=1S/C23H20N4O4/c1-31-18-11-9-16(10-12-18)14-27-22(29)21-19(8-5-13-24-21)26(23(27)30)15-20(28)25-17-6-3-2-4-7-17/h2-13H,14-15H2,1H3,(H,25,28)
• InChI Key: HCFOYCWQRIODDY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CN2C(=O)C3=C(C=CC=N3)N(C2=O)CC(=O)NC4=CC=CC=C4
• Molecular Formula: C23H20N4O4
• Molecular Weight: 416.4 g/mol
• CAS No.: 923114-19-6

Description

2-(3-(4-methoxybenzyl)-2,4-dioxo-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)-N-phenylacetamide is a useful research compound. Its molecular formula is C23H20N4O4 and its molecular weight is 416.437. The purity is usually 95%.
BenchChem offers high-quality 2-(3-(4-methoxybenzyl)-2,4-dioxo-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)-N-phenylacetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(3-(4-methoxybenzyl)-2,4-dioxo-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)-N-phenylacetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Q & A

Q. Structure-Activity Relationship (SAR) insights :

• 4-Methoxybenzyl group : Enhances solubility and target affinity compared to chlorobenzyl analogs (e.g., 2-fold higher potency in HT-29 cells) .
• N-Phenylacetamide moiety : Substitution with electron-withdrawing groups (e.g., Cl) increases metabolic stability but reduces bioavailability .
• Pyrido-pyrimidine core : Fluorination at position 6 improves selectivity for kinase targets .

Advanced: How to resolve contradictions in reported bioactivity data?

Discrepancies may arise from:

• Assay conditions : Varying pH or serum content in cell culture media alters compound stability .
• Cell line specificity : Activity against MCF-7 (breast cancer) vs. lack of efficacy in A549 (lung cancer) highlights tissue-dependent uptake .
• Metabolic interference : Liver microsome studies (e.g., CYP3A4 inhibition) clarify pharmacokinetic variability .

Advanced: What strategies identify biological targets?

• Proteomics : SILAC (Stable Isotope Labeling by Amino Acids in Cell Culture) identifies differentially expressed proteins post-treatment .
• Surface Plasmon Resonance (SPR) : Quantifies binding kinetics to purified receptors (e.g., Kd ~120 nM for PARP1) .
• CRISPR-Cas9 screening : Knocks out candidate genes to validate target necessity for compound efficacy .

Advanced: How to address stability and formulation challenges?

• Degradation pathways : Hydrolysis of the amide bond occurs at pH <3 or >10; lyophilization improves solid-state stability .
• Excipient compatibility : Polyethylene glycol (PEG) enhances solubility in aqueous buffers for in vivo dosing .
• Storage : -20°C under argon prevents oxidation of the dihydropyrido-pyrimidine core .

Advanced: How to develop validated analytical methods for purity assessment?

• HPLC : Reverse-phase C18 column (mobile phase: acetonitrile/0.1% formic acid) resolves impurities (retention time ~8.2 min) .
• LC-MS/MS : Quantifies degradation products (e.g., hydrolyzed acetamide) in stability studies .
• Forced degradation : Exposure to heat/light identifies labile functional groups (e.g., methoxybenzyl oxidation) .

Advanced: How does this compound compare to structural analogs?

Analog	Substituent	Activity	Reference
6-Fluoro-N-...	Fluoropyrido-pyrimidine	Anticancer (IC50 8 µM)
5-Methyl-N-...	Simple acetamide	Antimicrobial (MIC 32 µg/mL)
7-Chloro-N-...	Chlorinated derivative	Antiviral (EC50 12 µM)

Key takeaway : The 4-methoxybenzyl group confers balanced potency and solubility, outperforming chlorinated analogs in pharmacokinetic profiles .